Cas no 2648914-70-7 ((2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2648914-70-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6500282
• PubChem ID: 165578461
• Update Time: 2025-10-29

(2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• (2S)-2-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2648914-70-7
• EN300-1559569

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)28-25(30)15-24(18-9-3-2-4-10-18)29-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,17-18,23-24H,2-4,9-10,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,24?/m0/s1
• InChI Key： PGLZIDBMOCUSBI-KEJDIYNNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)C)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

(2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2648914-70-7)

(2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2648914-70-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These structural elements contribute to its potential applications in drug development and bioconjugation reactions.

The cyclohexyl group in the compound provides enhanced hydrophobicity and conformational rigidity, which can be crucial for optimizing the pharmacokinetic properties of drug candidates. The Fmoc protecting group, on the other hand, is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of this protecting group makes the compound particularly useful in the synthesis of complex peptides and proteins.

The amide linkage in the compound is a key functional group that can participate in various chemical reactions, such as amide bond formation and hydrolysis. This versatility makes the compound a valuable building block in the development of bioactive molecules and therapeutic agents. Recent studies have shown that compounds with similar structures have exhibited promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

In the context of drug discovery, (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been explored for its potential as a lead compound in the development of novel therapeutics. One notable application is in the field of protein-protein interaction (PPI) inhibitors. PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. The unique structural features of this compound make it an attractive candidate for designing small molecules that can selectively disrupt specific PPIs.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound interacts with biological targets. For instance, molecular dynamics simulations have provided insights into the conformational flexibility and binding modes of the compound with its target proteins. These studies have highlighted the importance of the cyclohexyl and Fmoc groups in mediating specific interactions and stabilizing the active conformation of the molecule.

In addition to its potential as a therapeutic agent, (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has also been investigated for its use in bioconjugation reactions. Bioconjugation involves linking biomolecules to other molecules or surfaces to create functional hybrids with enhanced properties. The amide linkage in this compound can be readily modified to introduce functional groups such as thiols, amines, or carboxylic acids, which are commonly used for bioconjugation purposes.

One specific application of bioconjugation is in the development of targeted drug delivery systems. By conjugating this compound to targeting ligands or nanoparticles, researchers can achieve selective delivery of drugs to specific tissues or cells. This approach has shown promise in improving the efficacy and reducing the side effects of various therapeutic agents.

The synthesis of (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between amino acids and protected carboxylic acids, followed by deprotection steps to reveal the active functional groups. Recent developments in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, (2S)-2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2648914-70-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutics and bioconjugates. Ongoing research continues to explore new applications and optimize synthetic methods to fully harness its capabilities.